Cas no 1805054-84-5 (2-Amino-6-bromo-5-(difluoromethyl)pyridine-3-sulfonamide)

• Product Name: 2-Amino-6-bromo-5-(difluoromethyl)pyridine-3-sulfonamide
• CAS No: 1805054-84-5
• MF: C₆H₆BrF₂N₃O₂S
• MW: 302.096545696259
• CID: 4853870
• Update Time: 2025-10-31

2-Amino-6-bromo-5-(difluoromethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-bromo-5-(difluoromethyl)pyridine-3-sulfonamide

• Inchi： 1S/C6H6BrF2N3O2S/c7-4-2(5(8)9)1-3(6(10)12-4)15(11,13)14/h1,5H,(H2,10,12)(H2,11,13,14)
• InChI Key： WXLBNMBGUABBHQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C=C(C(N)=N1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1.3
• Topological Polar Surface Area: 107

Additional information on 2-Amino-6-bromo-5-(difluoromethyl)pyridine-3-sulfonamide

Professional Introduction to 2-Amino-6-bromo-5-(difluoromethyl)pyridine-3-sulfonamide (CAS No. 1805054-84-5)

2-Amino-6-bromo-5-(difluoromethyl)pyridine-3-sulfonamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1805054-84-5, is a pyridine derivative featuring a sulfonamide functional group, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and difluoromethyl substituents enhances its reactivity and potential applications in medicinal chemistry.

The< strong>2-amino group at the 2-position of the pyridine ring provides a nucleophilic site for further functionalization, while the 6-bromo substituent serves as a versatile handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The 5-(difluoromethyl) moiety is particularly noteworthy, as it has been extensively studied for its ability to improve metabolic stability and binding affinity in drug candidates. These structural features make 2-amino-6-bromo-5-(difluoromethyl)pyridine-3-sulfonamide a compelling building block for the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. Pyridine-based compounds have emerged as pivotal scaffolds in this endeavor, owing to their favorable pharmacokinetic properties and biological activity. The sulfonamide group, in particular, is well-documented for its role in drug discovery, often contributing to both potency and selectivity. For instance, sulfonamides have been incorporated into drugs that modulate enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase.

The< strong>CAS number 1805054-84-5 uniquely identifies this compound within the chemical registry, ensuring precise referencing in scientific literature and patents. Researchers utilizing this compound can leverage its distinct structural attributes to explore new pharmacological targets. The bromine atom at the 6-position allows for easy modification through palladium-catalyzed reactions, enabling the construction of complex molecular architectures. This flexibility is particularly advantageous when designing molecules intended for preclinical testing.

Recent advancements in computational chemistry have further highlighted the potential of 2-amino-6-bromo-5-(difluoromethyl)pyridine-3-sulfonamide as a lead compound. Molecular docking studies have demonstrated its binding interactions with proteins involved in inflammatory and oncogenic pathways. These virtual screening approaches have accelerated the identification of promising candidates for experimental validation. The< strong>difluoromethyl group, in particular, has been shown to enhance binding affinity by improving hydrophobic interactions and reducing metabolic vulnerability.

The pharmaceutical industry has shown keen interest in pyridine derivatives due to their broad spectrum of biological activities. Compounds with sulfonamide moieties are frequently investigated for their potential as antiviral, antibacterial, and anticancer agents. The synthesis of 2-amino-6-bromo-5-(difluoromethyl)pyridine-3-sulfonamide exemplifies the strategic use of functional groups to optimize drug-like properties. The< strong>3-sulfonamide substituent not only contributes to solubility but also influences electronic distributions across the molecule, which can be critical for receptor binding.

In conclusion, 2-amino-6-bromo-5-(difluoromethyl)pyridine-3-sulfonamide (CAS No. 1805054-84-5) represents a significant advancement in medicinal chemistry. Its unique combination of reactive sites and pharmacophoric elements positions it as a versatile tool for drug discovery. As research continues to uncover new therapeutic targets, compounds like this are likely to play an increasingly important role in developing next-generation pharmaceuticals. The ongoing exploration of its derivatives promises to yield novel insights into disease mechanisms and treatment strategies.